Cas no 2768326-98-1 (2-methyl-6-azaspiro[3.4]octane hydrochloride)

• Product Name: 2-methyl-6-azaspiro[3.4]octane hydrochloride
• CAS No: 2768326-98-1
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 6847632
• PubChem ID: 165991220
• Update Time: 2025-08-05

2-methyl-6-azaspiro[3.4]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7442149
• 2768326-98-1
• 2-methyl-6-azaspiro[3.4]octane hydrochloride

• Inchi： 1S/C8H15N.ClH/c1-7-4-8(5-7)2-3-9-6-8;/h7,9H,2-6H2,1H3;1H
• InChI Key： IASWZRVZDREMGJ-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2(C1)CC(C)C2

Computed Properties

• Exact Mass: 161.0971272Da
• Monoisotopic Mass: 161.0971272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-methyl-6-azaspiro[3.4]octane hydrochloride

Introduction to 2-methyl-6-azaspiro[3.4]octane hydrochloride (CAS No. 2768326-98-1)

2-methyl-6-azaspiro[3.4]octane hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2768326-98-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of 2-methyl-6-azaspiro[3.4]octane hydrochloride consists of a spirocyclic framework, which is a key feature contributing to its distinct chemical and pharmacological properties. The presence of a nitrogen atom within the spirocycle introduces basicity, enabling interactions with acidic pharmacophores in biological systems. This structural motif has been explored for its potential in modulating various biological pathways, particularly those involving neurotransmitter systems and ion channel regulation.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The spiro[3.4]octane scaffold, as seen in 2-methyl-6-azaspiro[3.4]octane hydrochloride, is known for its rigid three-dimensional structure, which can enhance the stability and efficacy of drug candidates. This rigidity allows for precise alignment with target proteins, optimizing the pharmacokinetic profile of the compound.

One of the most compelling aspects of 2-methyl-6-azaspiro[3.4]octane hydrochloride is its potential application in the treatment of neurological disorders. Studies have suggested that spirocyclic amines may interact with serotonin receptors, dopamine transporters, and other neurotransmitter systems, making them promising candidates for therapeutic intervention. The hydrochloride salt form enhances the solubility and bioavailability of the compound, facilitating its use in pharmaceutical formulations.

Recent research has also explored the synthesis and derivatives of 2-methyl-6-azaspiro[3.4]octane hydrochloride to improve its pharmacological properties. Modifications to the substituents on the spirocycle have been investigated to enhance binding affinity, reduce side effects, and improve metabolic stability. These efforts align with the broader goal of developing next-generation therapeutics that are both effective and well-tolerated by patients.

The compound's potential in central nervous system (CNS) drug development is particularly noteworthy. Preclinical studies have indicated that derivatives of 2-methyl-6-azaspiro[3.4]octane hydrochloride may exhibit anxiolytic, antidepressant, or anticonvulsant effects. These findings are supported by computational modeling studies that predict favorable interactions between the compound and CNS-related proteins. Such insights are crucial for guiding further experimental validation and optimization.

From a synthetic chemistry perspective, 2-methyl-6-azaspiro[3.4]octane hydrochloride represents an intriguing challenge due to its complex spirocyclic core. Advanced synthetic methodologies have been employed to construct this framework efficiently while maintaining high regioselectivity and yield. The development of novel synthetic routes not only advances the accessibility of this compound but also contributes to the broader toolkit available for medicinal chemists.

The pharmacokinetic profile of 2-methyl-6-azaspiro[3.4]octane hydrochloride is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that the compound exhibits moderate oral bioavailability and a reasonable half-life, indicating its feasibility as a drug candidate.

In conclusion, 2-methyl-6-azaspiro[3.4]octane hydrochloride (CAS No. 2768326-98-1) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with preliminary evidence of biological activity, make it a valuable candidate for further exploration in treating neurological disorders and other conditions. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a vital role in future therapeutic strategies.